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Compound of Interest

Compound Name: 2-Naphthylamine-13C6

CAS No.: 1329834-19-6

Cat. No.: B589235

Get Quote

Executive Summary: The "Select Carcinogen"
Protocol[1]
2-Naphthylamine-13C6 (Carbon-13 labeled 2-aminonaphthalene) is a stable isotope-labeled

variant of 2-naphthylamine.[1][2] While the 13C label renders it non-radioactive, it retains the

exact toxicological and carcinogenic profile of the unlabeled parent compound.[1]

Critical Alert: 2-Naphthylamine is strictly regulated by OSHA under 29 CFR 1910.1003 (13

Carcinogens).[2][3] It is a known human carcinogen (bladder cancer) with no safe exposure

level.[2][3]

This guide provides a self-validating workflow for the containment, decontamination, and

disposal of this compound.[1][2] The core directive is Zero Surface Residue and Segregated

Incineration.

Hazard Profile & Physical Properties[2][4][5][6][7][8]
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Understanding the physicochemical nature of the analyte dictates the decontamination solvent

and waste stream.

Property Data Operational Implication

CAS Number 91-59-8 (Unlabeled)
Use for regulatory reporting

(EPA/OSHA).[1][2]

RCRA Waste Code U168
Must be segregated as a "U-

Listed" toxic waste.

Solubility
Lipophilic; Soluble in Ethanol,

Ether, Hot Water

Do not use cold water for

decon.[1][2] Use

Ethanol/Acetone.

GHS Classification
Carc.[4][5][6][7][8][9] 1A; Acute

Tox. 4 (Oral)

Handle only in a Class II

Biological Safety Cabinet or

Fume Hood.[2]

Isotope Status Stable (13C)

Not Radioactive. Do not

dispose in radioactive waste

streams.

Regulatory Framework (The "Why")
Compliance is not optional.[3][10] This compound triggers specific federal statutes:

OSHA 1910.1003: Requires the establishment of "Regulated Areas" where entry is

controlled.[3]

EPA RCRA (40 CFR 261.33): Classified as U168. This means "Pesticide/Toxic" incineration

protocols apply. Mixing this with general organic solvents (F-listed waste) can trigger costly

"mixture rule" violations.[2]

Operational Protocol: The Self-Validating System
To ensure safety, we employ a Redundant Barrier System. This protocol ensures that if one

barrier fails (e.g., a glove tear), a secondary barrier (negative pressure) prevents exposure.[1]

[2]
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A. The "Regulated Area" Setup[1][3][13]
Containment: All weighing and dissolution must occur within a certified chemical fume hood

or glovebox.

Surface Protection: Line the work surface with plastic-backed absorbent pads.[2] Validation:

If the pad is stained, the containment worked; dispose of the pad as hazardous waste.[1]

PPE: Double nitrile gloves (0.11 mm min) + Tyvek sleeves.

B. Waste Segregation (The Critical Step)
Do not throw 2-Naphthylamine-13C6 vials into general "Solid Waste" bins.[2]

Primary Container: The original glass vial containing the isotope.

Secondary Containment: Place the vial (even if empty) into a clear, sealable bag (e.g.,

Ziploc).

Waste Stream: Deposit into a dedicated "High Hazard / Carcinogen" solid waste drum.

Note: If you dissolve the isotope in a solvent (e.g., Methanol), the liquid waste must be

tagged as "Flammable + Carcinogen (U168)."[1][2]

Decontamination Workflow
Because 2-Naphthylamine is solid and lipophilic, dry sweeping creates dust hazards, and cold

water spreads contamination.[1][2]

The "Solvent-Wash" Technique:

Gross Removal: If powder is spilled, cover with a wet wipe (ethanol-dampened) to prevent

dust.[2] DO NOT SWEEP.

Solubilization: Apply Ethanol (70% or higher) or Acetone to the surface. The amine dissolves

readily in organic solvents.[11]

Removal: Wipe unidirectionally with absorbent towels.
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Verification (Self-Validation):

Visual: The compound oxidizes to a reddish color over time. Any pink/red stain indicates

residue.

Analytical: For high-safety labs, a surface swipe analyzed by LC-MS (monitoring for the +6

Da shift of the 13C label) confirms decontamination.[1][2]

Visualized Workflows
Diagram 1: Waste Segregation & Disposal Logic
This flowchart illustrates the decision-making process for disposing of solids (vials) vs. liquids

(experimental solutions).
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Caption: Segregation logic ensuring U168 waste enters the correct destruction stream.

Diagram 2: Spill Response & Decontamination
A step-by-step reaction plan for accidental release in the laboratory.
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Caption: Operational response matrix for 2-Naphthylamine spills, prioritizing dust control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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